Cas no 1780752-05-7 (3-(4-bromophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(4-bromophenyl)-3,3-difluoropropan-1-ol
• CAS No: 1780752-05-7
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 6189420
• PubChem ID: 105509100
• Update Time: 2025-06-29

3-(4-bromophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3,3-difluoropropan-1-ol
• 1780752-05-7
• EN300-1946150

• Inchi： 1S/C9H9BrF2O/c10-8-3-1-7(2-4-8)9(11,12)5-6-13/h1-4,13H,5-6H2
• InChI Key： AAJPNMOTWKCBAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCO)(F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-bromophenyl)-3,3-difluoropropan-1-ol

3-(4-Bromophenyl)-3,3-Difluoropropan-1-ol: A Comprehensive Overview

The compound 3-(4-bromophenyl)-3,3-difluoropropan-1-ol (CAS No 1780752-05-7) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development. Recent studies have highlighted its role in the synthesis of biologically active compounds, making it a valuable intermediate in drug discovery processes.

Structure and Properties: The molecular structure of 3-(4-bromophenyl)-3,3-difluoropropan-1-ol consists of a bromophenyl group attached to a propane backbone, which is further substituted with two fluorine atoms and a hydroxyl group. This arrangement imparts the molecule with unique electronic and steric properties, making it suitable for various chemical transformations. The presence of the bromine atom at the para position of the phenyl ring enhances its reactivity in nucleophilic aromatic substitution reactions, while the two fluorine atoms provide additional electron-withdrawing effects, stabilizing reactive intermediates during synthesis.

Synthesis and Applications: Recent advancements in synthetic methodologies have enabled efficient preparation of 3-(4-bromophenyl)-3,3-difluoropropan-1-ol through multi-step processes involving nucleophilic aromatic substitution and fluorination techniques. These methods have been optimized to achieve high yields and purity levels, making the compound accessible for large-scale applications. In terms of applications, this compound has been utilized as an intermediate in the synthesis of pharmaceutical agents targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Biological Activity: Studies have demonstrated that 3-(4-bromophenyl)-3,3-difluoropropan-1-ol exhibits moderate biological activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Researchers have explored its ability to modulate kinase activity and its role in inhibiting pathways associated with cancer cell proliferation.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 3-(4-bromophenyl)-3,3-difluoropropan-1-ol is crucial for sustainable practices. Recent research has focused on evaluating its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices.

In conclusion, 3-(4-bromophenyl)-3,3-difluoropropan-1-ol (CAS No 1780752-05-7) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activity make it a subject of ongoing research interest.